Cas no 304015-78-9 (1-methyl-5-nitro-1H-Pyrazole-4-methanol)

1-methyl-5-nitro-1H-Pyrazole-4-methanol structure
304015-78-9 structure
Product Name:1-methyl-5-nitro-1H-Pyrazole-4-methanol
CAS No:304015-78-9
MF:C5H7N3O3
MW:157.127380609512
CID:299509
PubChem ID:10898951
Update Time:2025-04-19

1-methyl-5-nitro-1H-Pyrazole-4-methanol Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-5-nitro-1H-Pyrazole-4-methanol
    • 1H-Pyrazole-4-methanol, 1-methyl-5-nitro- (9CI)
    • 1H-Pyrazole-4-methanol,1-methyl-5-nitro-
    • (1-methyl-5-nitro-1H-pyrazol-4-yl)methanol
    • 304015-78-9
    • SCHEMBL3586940
    • Inchi: 1S/C5H7N3O3/c1-7-5(8(10)11)4(3-9)2-6-7/h2,9H,3H2,1H3
    • InChI Key: OGBHAXPNZBJBEN-UHFFFAOYSA-N
    • SMILES: OCC1C=NN(C)C=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 157.04881
  • Monoisotopic Mass: 157.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 83.9Ų

Experimental Properties

  • PSA: 81.19
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